4'-Hydroxy Diclofenac-D4 (Major)
4'-Hydroxy Diclofenac-D4 (Major)
Brand Name:
Vulcanchem
CAS No.:
254762-27-1
VCID:
VC0020009
InChI:
InChI=1S/C14H11Cl2NO3/c15-10-6-9(18)7-11(16)14(10)17-12-4-2-1-3-8(12)5-13(19)20/h1-4,6-7,17-18H,5H2,(H,19,20)/i1D,2D,3D,4D
SMILES:
C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=C(C=C2Cl)O)Cl
Molecular Formula:
C14H11Cl2NO3
Molecular Weight:
316.2 g/mol
4'-Hydroxy Diclofenac-D4 (Major)
CAS No.: 254762-27-1
Reference Standards
VCID: VC0020009
Molecular Formula: C14H11Cl2NO3
Molecular Weight: 316.2 g/mol
| CAS No. | 254762-27-1 |
|---|---|
| Product Name | 4'-Hydroxy Diclofenac-D4 (Major) |
| Molecular Formula | C14H11Cl2NO3 |
| Molecular Weight | 316.2 g/mol |
| IUPAC Name | 2-[2,3,4,5-tetradeuterio-6-(2,6-dichloro-4-hydroxyanilino)phenyl]acetic acid |
| Standard InChI | InChI=1S/C14H11Cl2NO3/c15-10-6-9(18)7-11(16)14(10)17-12-4-2-1-3-8(12)5-13(19)20/h1-4,6-7,17-18H,5H2,(H,19,20)/i1D,2D,3D,4D |
| Standard InChIKey | KGVXVPRLBMWZLG-RHQRLBAQSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])CC(=O)O)NC2=C(C=C(C=C2Cl)O)Cl)[2H])[2H] |
| SMILES | C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=C(C=C2Cl)O)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=C(C=C2Cl)O)Cl |
| Synonyms | 2-[(2,6-Dichloro-4-hydroxyphenyl)amino](benzene-d4)acetic Acid; |
| PubChem Compound | 10805325 |
| Last Modified | Nov 11 2021 |
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